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Compound of Interest

Compound Name:
2,2,2-Trimethyldisilane-1,1,1-triyl

triacetate

CAS No.: 53580-48-6

Cat. No.: B13755451

Get Quote

Executive Summary
Effective delivery of Trimethyldisilane triacetate (Me₃Si-Si(OAc)₃) requires precise control over

thermodynamics and mass transport. As a high-molecular-weight, moisture-sensitive precursor,

it presents challenges distinct from standard alkylsilanes. This guide provides a self-validating

protocol to determine optimal bubbler temperatures (

) and carrier gas flow rates (

), ensuring stable flux for CVD/ALD applications while mitigating thermal decomposition of the
Si-Si bond.

Chemical Context & Physicochemical Properties[1]
[2][3][4][5][6][7]
Molecular Analysis

Target Molecule: Trimethyldisilane triacetate
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Predicted Structure: 1,1,1-trimethyl-2,2,2-triacetoxydisilane

Formula:

Molecular Weight: ~278.4 g/mol

Chemical Nature: Asymmetric disilane with hydrolyzable acetoxy ligands.

Property Estimation (Proxy Method)
Since empirical vapor pressure data for this specific disilane is rare, we utilize

Methyltriacetoxysilane (MTAS) as a reference standard for volatility estimation, adjusting for the

increased molecular weight of the disilane backbone.

Property
Reference:
Methyltriacetoxysil
ane (MTAS)

Target:
Trimethyldisilane
Triacetate (Est.)

Implication

MW 220.3 g/mol ~278.4 g/mol

Target has lower

volatility; requires

higher

.

Physical State
Solid/Liquid (MP

~40°C)

Solid or Viscous

Liquid

Likely requires solid

sublimation or high-

temp liquid bubbler.

Boiling Point ~87°C @ 3 mmHg [1]
>120°C @ 3 mmHg

(Est.)

Risk: Thermal budget

may approach Si-Si

dissociation energy.

Reactivity
Hydrolyzes to Acetic

Acid

Hydrolyzes to Acetic

Acid

Critical: Corrosive

byproducts; requires

stainless steel (316L)

delivery lines.

Core Protocol: Determining and Flow Rates
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Do not rely on static literature values for novel precursors. Use this self-validating workflow to

establish the Saturation Curve.

Experimental Setup (Diagram)
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Figure 1: Schematic of the precursor delivery system. Note the requirement for heated lines to

prevent condensation of the low-volatility precursor.

Step-by-Step Optimization Protocol
Step 1: Thermal Stability Limit Test Before heating the bubbler, determine the decomposition

temperature (

) of the Si-Si bond.

Load 1g of precursor into a sealed DSC (Differential Scanning Calorimetry) pan.

Ramp temperature at 5°C/min under

.

Identify onset of exothermic decomposition.

Set Maximum

Limit:

.

Step 2: Saturation Curve Generation
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Set bubbler temperature (

) to 80°C (Starting point based on MTAS volatility).

Set carrier gas flow (

) to 50 sccm.

Measure deposition rate (or QMS intensity) at the reactor.

Increase

in 10 sccm increments.

Validation: Plot Deposition Rate vs. Flow Rate.

Linear Region: Unsaturated (Carrier gas is moving too fast to pick up equilibrium vapor).

Plateau Region: Saturated (Ideal operating range).

Calculation of Precursor Flux
Once saturation is confirmed, calculate the precursor molar flow rate (

) using the ideal gas law approximation for bubblers:

Where:

= Carrier gas flow rate (sccm)

= Vapor pressure of precursor at

(Torr)

= Total pressure in the bubbler (Torr)

Recommended Operating Parameters
Based on the structural homology to Methyltriacetoxysilane and standard organodisilane

handling:
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Parameter Recommended Setting Rationale

Bubbler Temperature (

)
90°C - 110°C

Estimated window to achieve

>1 Torr vapor pressure without

breaking Si-Si bonds [1, 2].

Carrier Gas
Ultra-High Purity

or Ar

Acetoxy groups hydrolyze

instantly with moisture. Purity

>99.9999% required.

Flow Rate (

)
20 - 100 sccm

Low flow ensures residence

time for saturation given the

high viscosity/solid state.

Line Temperature

Critical: Prevents condensation

and clogging. Acetoxysilanes

solidify easily in cool spots.

Bubbler Pressure (

)
20 - 50 Torr

Reduced pressure enhances

volatilization of high-MW

species.

Troubleshooting & Safety
Logic Flow for Process Instability

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13755451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue: Unstable Deposition Rate

Check T_bub & T_line

Is T_line < T_bub?

Increase T_line
(Re-heat trace)

Yes

Check Precursor Color

No

Is Liquid Dark/Cloudy?

No (Check MFC)

Precursor Decomposed
(Lower T_bub)

Yes (Polymerization)
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Figure 2: Diagnostic decision tree for unstable precursor delivery.

Specific Hazards
Acetic Acid Formation: Upon contact with moisture, this precursor releases acetic acid.[1]

Impact: Corrodes standard stainless steel over time.

Mitigation: Use Hastelloy or electropolished 316L SS. Install acid-neutralizing traps (soda

lime) before the vacuum pump.
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Si-Si Bond Scission: Excessive heating (>140°C) may cleave the disilane bond, changing the

stoichiometry of the deposited film (loss of Si-Si character).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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